Cas no 875157-48-5 (1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid
• CAS No: 875157-48-5
• MF: C₁₂H₁₃BrO₄S
• MW: 333.198221921921
• MDL: MFCD07838338
• CID: 3109037
• PubChem ID: 7131932
• Update Time: 2025-08-03

1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(4-bromophenyl)sulfonyl]cyclopentanecarboxylic acid
• 1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid
• 1-(4-bromophenyl)sulfonylcyclopentane-1-carboxylic Acid
• AB00745399-01
• CS-0241638
• 1-(4-Bromobenzenesulfonyl)cyclopentane-1-carboxylicacid
• HMS1741K02
• AKOS009079725
• G45294
• 875157-48-5
• EN300-23562
• AKB15748

• MDL： MFCD07838338
• Inchi： 1S/C12H13BrO4S/c13-9-3-5-10(6-4-9)18(16,17)12(11(14)15)7-1-2-8-12/h3-6H,1-2,7-8H2,(H,14,15)
• InChI Key： WYBTVYZKUNBNBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1(C(=O)O)CCCC1)(=O)=O

Computed Properties

• Exact Mass: 331.97179Da
• Monoisotopic Mass: 331.97179Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 138-140 °C
• Boiling Point: 522.4±50.0 °C at 760 mmHg
• Flash Point: 269.7±30.1 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid

Introduction to 1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid (CAS No. 875157-48-5)

1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid, identified by its CAS number 875157-48-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both a cyclopentane ring and a sulfonyl group, which together contribute to its unique chemical properties and potential biological activities. The 4-bromobenzenesulfonyl moiety, in particular, introduces a bromine substituent at the para position of a benzenesulfonyl group, enhancing its reactivity and making it a valuable intermediate in synthetic chemistry.

The structural features of 1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid make it a versatile building block for the development of novel therapeutic agents. The cyclopentane ring provides a rigid scaffold that can be modified to optimize pharmacokinetic properties, while the sulfonyl group serves as a pharmacophore that interacts with biological targets. This combination has been explored in various drug discovery programs, particularly in the search for compounds with potential applications in oncology, inflammation, and neurodegenerative diseases.

In recent years, there has been growing interest in the development of sulfonamide-based drugs due to their broad spectrum of biological activity. The sulfonyl group in 1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid is particularly well-suited for medicinal chemistry modifications, allowing for the synthesis of derivatives with enhanced binding affinity and selectivity. Researchers have leveraged this compound to explore new mechanisms of action, particularly in the context of enzyme inhibition and receptor modulation.

One of the most compelling aspects of 1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid is its utility as a precursor in the synthesis of more complex molecules. The presence of the 4-bromobenzenesulfonyl group facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing biaryl scaffolds found in many bioactive compounds. Additionally, the carboxylic acid functionality can be further modified through esterification or amidation to introduce additional variability into drug-like libraries.

Recent advancements in computational chemistry have further highlighted the potential of 1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid as a lead compound. Molecular docking studies have demonstrated its binding interactions with various protein targets, including kinases and transcription factors implicated in disease pathways. These studies have provided valuable insights into how structural modifications can be made to improve potency and reduce off-target effects.

The synthesis of 1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid typically involves multi-step organic transformations, starting from commercially available precursors such as cyclopentanone and 4-bromobenzenesulfonyl chloride. The reaction sequence often includes Friedel-Crafts acylation to introduce the sulfonyl group onto the cyclopentane ring, followed by carboxylation to complete the structure. Optimizing these synthetic routes is crucial for achieving high yields and purity, which are essential for downstream applications.

In drug discovery pipelines, 1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid has been used to generate libraries of analogs for high-throughput screening (HTS). By systematically varying substituents on the cyclopentane ring or the benzenesulfonyl moiety, researchers can identify compounds with improved pharmacological profiles. This approach has been particularly successful in identifying leads for kinase inhibitors, where structural diversity is critical for achieving optimal inhibition.

The role of sulfonamides in medicinal chemistry cannot be overstated, and compounds like 1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid continue to drive innovation in this field. The ability to fine-tune their structure allows for the development of drugs that are both potent and selective. As computational methods improve and new synthetic strategies emerge, the potential applications of this compound are likely to expand further.

Future research directions may focus on exploring derivatives of 1-(4-bromobenzenesulfonyl)cyclopentane-1-carboxylic acid that exhibit improved solubility or bioavailability. Additionally, investigating its interactions with cellular pathways could uncover new therapeutic opportunities. The growing body of literature on sulfonamide-based drugs underscores the importance of compounds like this one in addressing unmet medical needs.